N3,N6-dibenzylpyridazine-3,6-diamine

• IUPAC Name: 3-N,6-N-dibenzylpyridazine-3,6-diamine
• InChI: InChI=1S/C18H18N4/c1-3-7-15(8-4-1)13-19-17-11-12-18(22-21-17)20-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,21)(H,20,22)
• InChI Key: SVIFMIOZZBAZHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NN=C(C=C2)NCC3=CC=CC=C3
• Molecular Formula: C18H18N4
• Molecular Weight: 290.4 g/mol

Description

N3,N6-dibenzylpyridazine-3,6-diamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In

Scientific Research Applications

• Synthesis and Medicinal Chemistry Applications : N3,N6-dibenzylpyridazine-3,6-diamine and its derivatives have been explored in the synthesis of various chemical compounds. For instance, a study reported an efficient two-step synthesis process for 3,6-diaminopyridazine, which is closely related to N3,N6-dibenzylpyridazine-3,6-diamine. This synthesis involved using 4-methoxybenzylamine as a nitrogen source, demonstrating the compound's utility in medicinal chemistry applications (Xing et al., 2007).

• Catalysis and Chemical Reactions : Another study focused on the use of a compound structurally similar to N3,N6-dibenzylpyridazine-3,6-diamine in water oxidation reactions. The research demonstrated the potential of these compounds in catalyzing significant chemical reactions, which is crucial in various industrial and environmental applications (Zong & Thummel, 2005).

• Polymer Science and Material Engineering : The compound's derivatives have been applied in the synthesis of polymers. For example, research has shown the use of similar compounds in the creation of thermally stable polyimides, highlighting their relevance in materials science and engineering (Ghaemy & Alizadeh, 2009).

• Electrochemical Applications : The derivatives of N3,N6-dibenzylpyridazine-3,6-diamine have been studied for their electrochemical properties. One research showed the potential use of nitrogen-doped porous carbon, derived from similar compounds, in electrocatalysis towards specific chemicals, indicating its importance in electrochemistry and renewable energy technology (Yan et al., 2014).

• Coordination Chemistry and Molecular Modeling : The compound's derivatives have also found use in coordination chemistry, as seen in a study that investigated the coordination of similar compounds with copper(II) ions. This research contributes to our understanding of molecular interactions and can influence the development of new materials and drugs (Mukherjee et al., 2007).